Cas no 2138063-13-3 (3-{5-Azaspiro[2.5]octan-5-yl}-4,4-dimethylcyclohexan-1-ol)

• Product Name: 3-{5-Azaspiro[2.5]octan-5-yl}-4,4-dimethylcyclohexan-1-ol
• CAS No: 2138063-13-3
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 6135332
• PubChem ID: 165491490
• Update Time: 2025-06-26

3-{5-Azaspiro[2.5]octan-5-yl}-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161491
• 3-{5-azaspiro[2.5]octan-5-yl}-4,4-dimethylcyclohexan-1-ol
• 2138063-13-3
• 3-{5-Azaspiro[2.5]octan-5-yl}-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C15H27NO/c1-14(2)6-4-12(17)10-13(14)16-9-3-5-15(11-16)7-8-15/h12-13,17H,3-11H2,1-2H3
• InChI Key： XGHBINZCLFIVKE-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N1CCCC2(C1)CC2

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-{5-Azaspiro[2.5]octan-5-yl}-4,4-dimethylcyclohexan-1-ol

Introduction to 3-{5-Azaspiro[2.5]octan-5-yl}-4,4-dimethylcyclohexan-1-ol (CAS No. 2138063-13-3)

3-{5-Azaspiro[2.5]octan-5-yl}-4,4-dimethylcyclohexan-1-ol, with the CAS number 2138063-13-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azaspiro compounds, which are known for their unique structural features and potential biological activities. The compound's structure includes a cyclohexane ring substituted with a 5-azaspiro[2.5]octane moiety and two methyl groups, making it a promising candidate for various therapeutic applications.

The synthesis of 3-{5-Azaspiro[2.5]octan-5-yl}-4,4-dimethylcyclohexan-1-ol involves multi-step reactions, including the formation of the spiro ring and the introduction of functional groups. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its evaluation in preclinical and clinical settings. The compound's unique structure provides a platform for exploring its potential as a lead molecule in drug discovery programs.

In terms of its biological activity, 3-{5-Azaspiro[2.5]octan-5-yl}-4,4-dimethylcyclohexan-1-ol has shown promising results in several in vitro and in vivo studies. Research has indicated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies have suggested that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders like Alzheimer's disease.

The mechanism of action of 3-{5-Azaspiro[2.5]octan-5-yl}-4,4-dimethylcyclohexan-1-ol is not yet fully understood, but it is believed to involve multiple pathways. One possible mechanism is its ability to modulate the activity of specific enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). Another potential mechanism is its interaction with neurotransmitter systems, particularly those involving serotonin and dopamine, which are known to play crucial roles in neuroprotection.

To further investigate the therapeutic potential of 3-{5-Azaspiro[2.5]octan-5-yl}-4,4-dimethylcyclohexan-1-ol, several preclinical studies have been conducted using animal models. These studies have demonstrated that the compound can effectively reduce inflammation and improve cognitive function in rodent models of inflammatory diseases and neurodegenerative disorders. The results from these studies have provided valuable insights into the compound's safety and efficacy profiles, paving the way for future clinical trials.

In addition to its therapeutic applications, 3-{5-Azaspiro[2.5]octan-5-yl}-4,4-dimethylcyclohexan-1-ol has also been studied for its potential use as a research tool. Its unique chemical structure and biological activities make it an excellent candidate for investigating the underlying mechanisms of various diseases and developing new therapeutic strategies. Researchers are currently exploring its use in high-throughput screening assays to identify novel drug targets and optimize lead compounds.

The development of 3-{5-Azaspiro[2.5]octan-5-yl}-4,4-dimethylcyclohexan-1-ol as a pharmaceutical agent is still in its early stages, but the initial findings are highly encouraging. Ongoing research aims to optimize its pharmacokinetic properties, enhance its bioavailability, and reduce any potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development and into clinical trials.

In conclusion, 3-{5-Azaspiro[2.5]octan-5-yl}-4,4-dimethylcyclohexan-1-ol (CAS No. 2138063-13-3) represents a promising new addition to the field of medicinal chemistry and pharmaceutical research. Its unique structure and multifaceted biological activities make it a valuable candidate for further investigation and development as a therapeutic agent for various diseases. As research continues to uncover more about this compound's properties and mechanisms of action, it holds great potential to contribute significantly to the advancement of healthcare.